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Compound of Interest

Compound Name: Repinotan

Cat. No.: B170810

For researchers, scientists, and drug development professionals, the proper disposal of
Repinotan is critical not only for laboratory safety but also for environmental protection. This
guide provides essential, step-by-step logistical information for the safe handling and disposal
of Repinotan, ensuring compliance with safety regulations and minimizing environmental
impact.

Key Safety and Hazard Information

Repinotan (CAS No. 144980-29-0) is classified as harmful if swallowed and very toxic to
aquatic life with long-lasting effects[1]. Therefore, preventing its release into the environment is
of paramount importance.

Quantitative Hazard Data

Hazard Classification GHS Code Description
Acute Oral Toxicity H302 Harmful if swallowed[1].
Acute Aquatic Toxicity H400 Very toxic to aquatic life[1].

. . . Very toxic to aquatic life with
Chronic Aquatic Toxicity H410 )
long lasting effects[1].

Experimental Protocols: Disposal Procedure
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The following protocol outlines the necessary steps for the proper disposal of Repinotan and
its containers. This procedure is derived from safety data sheet recommendations to mitigate
risks to personnel and the environment.

Personnel Protective Equipment (PPE): Before beginning the disposal process, ensure
appropriate PPE is worn, including protective gloves, clothing, and eye/face protection[2].

Step 1: Collect and Contain Spillage In case of any spills, it is crucial to collect the spillage
immediately. Avoid dust and aerosol formation. Use only in areas with appropriate exhaust
ventilation.

Step 2: Prepare for Disposal

e Do not dispose of Repinotan down the drain or in the general trash without proper
treatment, as it is very toxic to aquatic life.

e Avoid release to the environment.

Step 3: Waste Container Labeling

o Clearly label a dedicated waste container for Repinotan waste. The label should include the
chemical name and relevant hazard symbols.

Step 4: Transfer to an Approved Waste Disposal Plant

o Dispose of the contents and the container to an approved waste disposal plant. This should
be done in accordance with local, state, and federal regulations for hazardous waste.

» Contact your institution's environmental health and safety (EHS) department for specific
guidance on approved waste disposal vendors and procedures.

Step 5: Decontaminate and Clean

o After handling, wash skin thoroughly.

» Take off contaminated clothing and wash it before reuse.
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Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Repinotan.
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Caption: Logical workflow for the safe disposal of Repinotan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Repinotan (BAYx3702)|144980-29-0|MSDS [dcchemicals.com]
o 2. file.medchemexpress.com [file.medchemexpress.com]
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170810#repinotan-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b170810?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC8235.html
https://file.medchemexpress.com/batch_PDF/HY-15895/Aprocitentan-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b170810#repinotan-proper-disposal-procedures
https://www.benchchem.com/product/b170810#repinotan-proper-disposal-procedures
https://www.benchchem.com/product/b170810#repinotan-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b170810?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

